Cas no 4651-92-7 (2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile)

2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile is a heterocyclic organic compound featuring a thiophene core substituted with amino, ethyl, methyl, and nitrile functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and materials science. Its reactive amino and nitrile groups enable further functionalization, facilitating the synthesis of complex heterocycles and biologically active molecules. The compound's stability under standard conditions and well-defined reactivity profile make it a reliable building block for research and industrial processes. Its utility in constructing thiophene-based scaffolds underscores its importance in medicinal chemistry and specialty chemical synthesis.
2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile structure
4651-92-7 structure
Product Name:2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile
CAS No:4651-92-7
MF:C8H10N2S
MW:166.243400096893
MDL:MFCD01114970
CID:1067160
PubChem ID:4611800
Update Time:2025-05-28

2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile
    • AC1NE4VH
    • AC1Q2SS4
    • AK-968
    • ALBB-001580
    • BBL016124
    • CTK4I9426
    • MolPort-000-149-442
    • SureCN1720717
    • 2-amino-4-ethyl-5-methyl-3-thiophenecarbonitrile
    • Z240126266
    • STK348705
    • SCHEMBL1720717
    • VS-05154
    • DTXSID20404864
    • AKOS000146273
    • 4651-92-7
    • AK-968/37166350
    • EN300-67381
    • CHEMBL5219453
    • CS-0217077
    • 2-amino-4-ethyl-5-methylthiophene-3-carbonitrile, AldrichCPR
    • G37777
    • MFCD01114970
    • MDL： MFCD01114970
    • Inchi： 1S/C8H10N2S/c1-3-6-5(2)11-8(10)7(6)4-9/h3,10H2,1-2H3
    • InChI Key： QJJHYLODDMKXJT-UHFFFAOYSA-N
    • SMILES： S1C(=C(C#N)C(=C1C)CC)N

Computed Properties

  • Exact Mass: 166.05600
  • Monoisotopic Mass: 166.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 315.9±42.0 °C at 760 mmHg
  • Flash Point: 144.9±27.9 °C
  • PSA: 78.05000
  • LogP: 2.65398
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile Security Information

2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-4-ethyl-5-methylthiophene-3-carbonitrile Pricemore >>

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CM113642-5g
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Chemenu
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